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Compound of Interest

Compound Name: 5-Decynedial

Cat. No.: B15409218 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

Subject: Elucidation of CAS Number and Molecular Weight for C10 Alkynes and Alkenals

This document provides a concise summary of the Chemical Abstracts Service (CAS) number

and molecular weight for 5-Decyne, a symmetrical alkyne, and related C10 compounds, 5-

Decenal and 1,5-Decadiyne. An extensive search for "5-Decynedial" did not yield a

corresponding registered compound, suggesting it may be a novel or incorrectly named

substance. The information herein is intended to provide data on structurally similar and

potentially relevant molecules.

Physicochemical Data Summary
The fundamental physicochemical properties of 5-Decyne, 5-Decenal, and 1,5-Decadiyne are

presented in the table below for comparative analysis.

Compound CAS Number Molecular Formula
Molecular Weight (
g/mol )

5-Decyne 1942-46-7 C₁₀H₁₈ 138.25[1][2]

5-Decenal Not Found C₁₀H₁₈O 154.25[3]

1,5-Decadiyne Not Found C₁₀H₁₄ 134.22[4]
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Logical Relationship of Compounds
The following diagram illustrates the structural relationship between the identified compounds,

highlighting the key functional group differences.
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Caption: Structural relationships between identified C10 compounds and the hypothetical 5-
Decynedial.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Note: Physicochemical Properties of 5-
Decyne, 5-Decenal, and 1,5-Decadiyne]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15409218#5-decynedial-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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